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Compound Name: Chlorouvedalin

Cat. No.: B12427652

For Researchers, Scientists, and Drug Development Professionals

Introduction

Chlorouvedalin is a sesquiterpenoid natural product belonging to the melampolide class of
sesquiterpene lactones. It has been isolated from Smallanthus sonchifolius, a plant species
commonly known as yacon. Sesquiterpene lactones from this plant, including the closely
related compounds uvedalin and enhydrin, have garnered scientific interest for their diverse
biological activities, which include potential anticancer properties. This technical guide provides
a comprehensive overview of the available information on the discovery and isolation of
Chlorouvedalin, presented with the detail required for research and development purposes.

Physicochemical Properties

A summary of the key quantitative data for Chlorouvedalin is presented below. This
information is crucial for its identification and characterization in a laboratory setting.
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Property Value Reference
CAS Number 24694-80-2 N/A
Molecular Formula C23H29ClO9 N/A
Molecular Weight 484.92 g/mol N/A

Sesquiterpenoid
Class _ N/A
(Melampolide)

Smallanthus sonchifolius
Natural Source [1]
(YYacon)

Discovery and Source Organism

Chlorouvedalin is a constituent of the leaves of Smallanthus sonchifolius (Asteraceae family).
This plant is native to the Andean regions of South America and is cultivated for its tuberous
roots.[1][2] The leaves, however, are rich in various bioactive secondary metabolites, most
notably sesquiterpene lactones. The discovery of Chlorouvedalin is part of the broader
phytochemical investigation of this species, which has led to the isolation of numerous

structurally related compounds.

Experimental Protocol: Isolation of Chlorouvedalin

The following is a representative experimental protocol for the isolation of Chlorouvedalin from
the leaves of Smallanthus sonchifolius. This protocol is based on established methods for the

separation of sesquiterpene lactones from this plant.
1. Plant Material Collection and Preparation:

e Fresh leaves of Smallanthus sonchifolius are collected and air-dried in a shaded, well-
ventilated area to a constant weight.

e The dried leaves are then ground into a fine powder to increase the surface area for efficient

extraction.

2. Extraction:
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The powdered leaf material is subjected to exhaustive extraction with 95% ethanol at room
temperature. A common ratio is 1:10 (w/v) of plant material to solvent.

The extraction is typically carried out over a period of 24-48 hours with continuous agitation.

The resulting mixture is filtered, and the filtrate (the ethanolic extract) is collected. This
process is repeated three times to ensure complete extraction.

The pooled ethanolic extracts are then concentrated under reduced pressure using a rotary
evaporator at a temperature not exceeding 50°C to yield a crude extract.

. Fractionation:

The crude extract is suspended in water and sequentially partitioned with solvents of
increasing polarity, such as n-hexane, chloroform, and ethyl acetate.

The sesquiterpene lactones, including Chlorouvedalin, are typically enriched in the
chloroform and ethyl acetate fractions.

. Chromatographic Purification:

The chloroform or ethyl acetate fraction is subjected to column chromatography over silica
gel.

A gradient elution system is employed, starting with a non-polar solvent (e.g., n-hexane) and
gradually increasing the polarity with a more polar solvent (e.g., ethyl acetate).

Fractions are collected and monitored by thin-layer chromatography (TLC) using an
appropriate solvent system and visualized under UV light or with a suitable staining reagent.

Fractions containing compounds with similar TLC profiles are pooled.

Further purification of the enriched fractions is achieved through repeated column
chromatography, preparative TLC, or high-performance liquid chromatography (HPLC) to
yield pure Chlorouvedalin.

. Structure Elucidation:
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e The structure of the isolated pure compound is confirmed using spectroscopic techniques,
including *H NMR, 3C NMR, and mass spectrometry (MS), and by comparison with
published data.

Experimental Workflow Visualization
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Figure 1: Isolation and Purification Workflow for Chlorouvedalin

Click to download full resolution via product page

Caption: Generalized workflow for the isolation of Chlorouvedalin.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b12427652?utm_src=pdf-body-img
https://www.benchchem.com/product/b12427652?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12427652?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

Biological Activity of Related Sesquiterpene
Lactones

While specific signaling pathways for Chlorouvedalin are not yet fully elucidated in the public
domain, studies on the sesquiterpene lactone extracts from Smallanthus sonchifolius have
demonstrated notable biological activities. These activities provide a basis for further
investigation into the therapeutic potential of Chlorouvedalin.

Sesquiterpene Lactone Extract

men actones f%»%;onchifolius
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Figure 2: Biological Activities of S. sonchifolius Sesquiterpene Lactones

Down-regulation of TNF-a

Inhibition of Tumor Growth

Click to download full resolution via product page

Caption: Overview of reported bioactivities for related compounds.

Conclusion

Chlorouvedalin represents one of the many interesting bioactive sesquiterpene lactones
found in Smallanthus sonchifolius. The established protocols for the isolation of related
compounds provide a solid foundation for obtaining pure Chlorouvedalin for further research.
Future studies are warranted to fully elucidate its specific mechanism of action and to evaluate
its potential as a therapeutic agent, particularly in the context of oncology and inflammatory
diseases.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b12427652#chlorouvedalin-discovery-and-isolation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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